Cas no 94248-08-5 (2-Propenoic acid,3-(butoxy-2-hydroxyphenyl)- (9CI))

• Product Name: 2-Propenoic acid,3-(butoxy-2-hydroxyphenyl)- (9CI)
• CAS No: 94248-08-5
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 814609
• PubChem ID: 6366513
• Update Time: 2025-04-19

2-Propenoic acid,3-(butoxy-2-hydroxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(butoxy-2-hydroxyphenyl)- (9CI)
• 3-(3-butoxy-2-hydroxyphenyl)prop-2-enoic acid
• 3-(butoxy-2-hydroxyphenyl)acrylic acid
• 94248-08-5
• EINECS 304-279-2

• Inchi： 1S/C13H16O4/c1-2-3-9-17-11-6-4-5-10(13(11)16)7-8-12(14)15/h4-8,16H,2-3,9H2,1H3,(H,14,15)/b8-7+
• InChI Key： CJSJEUGOFYDQOU-BQYQJAHWSA-N
• SMILES： O(C1C=CC=C(/C=C/C(=O)O)C=1O)CCCC

Computed Properties

• Exact Mass: 236.104859
• Monoisotopic Mass: 236.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.7

Experimental Properties

• Density: 1.199
• Boiling Point: 403.6°Cat760mmHg
• Flash Point: 152.5°C
• Refractive Index: 1.586

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids